sn-1,2-Dioctanoylglycerol

• CAS No.: 60514-48-9
• Product Name: sn-1,2-Dioctanoylglycerol
• Molecular Formula: C19H36O5
• Molecular Weight: 344.5 g/mol
• IUPAC Name: [(2S)-3-hydroxy-2-octanoyloxypropyl] octanoate
• Standard InChI: InChI=1S/C19H36O5/c1-3-5-7-9-11-13-18(21)23-16-17(15-20)24-19(22)14-12-10-8-6-4-2/h17,20H,3-16H2,1-2H3/t17-/m0/s1
• Standard InChIKey: ZQBULZYTDGUSSK-KRWDZBQOSA-N
• Isomeric SMILES: CCCCCCCC(=O)OC[C@H](CO)OC(=O)CCCCCCC
• SMILES: CCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCC
• Canonical SMILES: CCCCCCCC(=O)OCC(CO)OC(=O)CCCCCCC
• Appearance: Assay:≥95%A solution in acetonitrile
• Physical Description: Solid
• Description: 1,2-dioctanoyl-sn-glycerol is 1,2-diacyl-sn-glycerol in which both the 1- and 2-acyl groups are specified as octanoyl. Formula C19H36O5. It is a 1,2-diacyl-sn-glycerol and a dioctanoylglycerol. It is an enantiomer of a 2,3-dioctanoyl-sn-glycerol.; DG(8:0/8:0/0:0), also known as dicaprylglyceride or sn-1, 2-dicaprilin, belongs to the class of organic compounds known as 1, 2-diacylglycerols. These are diacylglycerols containing a glycerol acylated at positions 1 and 2. DG(8:0/8:0/0:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, DG(8:0/8:0/0:0) is primarily located in the membrane (predicted from logP). DG(8:0/8:0/0:0) participates in a number of enzymatic reactions. In particular, DG(8:0/8:0/0:0) can be biosynthesized from PA(8:0/8:0); which is mediated by the enzyme phosphatidate phosphatase. Furthermore, DG(8:0/8:0/0:0) and decanoyl-CoA can be converted into TG(8:0/8:0/10:0) through its interaction with the enzyme diacylglycerol O-acyltransferase. Furthermore, DG(8:0/8:0/0:0) can be biosynthesized from PA(8:0/8:0) through the action of the enzyme phosphatidate phosphatase. Furthermore, DG(8:0/8:0/0:0) and lauroyl-CoA can be converted into TG(8:0/8:0/12:0); which is catalyzed by the enzyme diacylglycerol O-acyltransferase. Furthermore, DG(8:0/8:0/0:0) can be biosynthesized from PA(8:0/8:0); which is catalyzed by the enzyme phosphatidate phosphatase. Finally, DG(8:0/8:0/0:0) and tridecanoyl-CoA can be converted into TG(8:0/8:0/13:0); which is mediated by the enzyme diacylglycerol O-acyltransferase. In humans, DG(8:0/8:0/0:0) is involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(8:0/8:0/8:0) pathway, de novo triacylglycerol biosynthesis TG(8:0/8:0/i-17:0) pathway, de novo triacylglycerol biosynthesis TG(8:0/8:0/10:0) pathway, and de novo triacylglycerol biosynthesis TG(8:0/8:0/i-16:0) pathway.
• Synonyms: 1,2-dicapryloylglycerol; 1,2-dioctanoyl-rac-glycerol; 1,2-dioctanoyl-sn-glycerol; 1,2-dioctanoylglycerol; 1,2-dioctanoylglycerol, (S)-isomer; diC8; dicaprylglyceride; sn-1,2-dioctanoylglycerol
• PubChem Compound: 148879
• Last Modified: Nov 11 2021